Cas no 29029-70-7 (4,5,6,7-TETRAFLUORO-2-METHYLINDOLE)

4,5,6,7-TETRAFLUORO-2-METHYLINDOLE structure
29029-70-7 structure
Product Name:4,5,6,7-TETRAFLUORO-2-METHYLINDOLE
CAS No:29029-70-7
MF:C9H5F4N
MW:203.13631606102
CID:891534
PubChem ID:24802535
Update Time:2025-04-19

4,5,6,7-TETRAFLUORO-2-METHYLINDOLE Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-TETRAFLUORO-2-METHYLINDOLE
    • 4,5,6,7-tetrafluoro-2-methyl-1H-indole
    • 2-Methyl-4,5,6,7-tetrafluorindol
    • T-1980
    • Inchi: 1S/C9H5F4N/c1-3-2-4-5(10)6(11)7(12)8(13)9(4)14-3/h2,14H,1H3
    • InChI Key: KIVIMAMVSYJCOO-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C2C=C(C)NC=21)F)F)F

Computed Properties

  • Exact Mass: 203.03600
  • Monoisotopic Mass: 203.03581181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79000
  • LogP: 3.03270
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